Cas no 1782348-86-0 (1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1782348-86-0
• MF: C₁₁H₈BrF₂N
• MW: 272.088728904724
• CID: 5830709
• PubChem ID: 84809470
• Update Time: 2025-08-05

1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile
• EN300-1934355
• 1782348-86-0

• Inchi： 1S/C11H8BrF2N/c12-9-8(13)3-2-7(10(9)14)11(6-15)4-1-5-11/h2-3H,1,4-5H2
• InChI Key： XPAXQFFQPBUCRU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 270.98082g/mol
• Monoisotopic Mass: 270.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile

1-(3-Bromo-2,4-Difluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1782348-86-0): A Comprehensive Overview

1-(3-Bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1782348-86-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and fluorine substituents, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery and materials science.

The molecular structure of 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile consists of a cyclobutane ring attached to a substituted phenyl group. The presence of the bromo and difluoro groups imparts specific electronic and steric effects, which can influence the compound's reactivity and biological activity. These substituents are particularly important in modulating the compound's interactions with biological targets, making it a promising lead for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile in various medicinal applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The bromine and fluorine substituents contribute to its ability to inhibit key inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively target and inhibit cancer cell growth without significantly affecting normal cells. The mechanism of action is thought to involve the disruption of specific signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The synthetic accessibility of 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established organic chemistry techniques, such as Suzuki coupling reactions and nucleophilic substitution reactions. This ease of synthesis allows for efficient scale-up and optimization, facilitating its use in high-throughput screening and lead optimization processes.

Beyond its medicinal applications, 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile has also found utility in materials science. Its unique electronic properties make it a suitable candidate for the development of functional materials, such as organic semiconductors and photovoltaic materials. Research in this area has shown that the compound can be incorporated into polymer matrices to enhance their electronic performance and stability.

The safety profile of 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile is an important consideration in its development and application. Preclinical studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant toxicological concerns observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-(3-bromo-2,4-difluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1782348-86-0) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.